Cas no 5827-73-6 (N-butan-2-ylpropanamide)

N-butan-2-ylpropanamide structure
N-butan-2-ylpropanamide structure
Product Name:N-butan-2-ylpropanamide
CAS No:5827-73-6
MF:C7H15NO
MW:129.200102090836
CID:1609426
PubChem ID:4548383
Update Time:2025-04-21

N-butan-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

    • N-butan-2-ylpropanamide
    • Propionsaeure-N-sek.-butylamid
    • KB-102554
    • AC1NDCV2
    • CTK8J4555
    • N-(2-BUTYL)PROPANAMIDE
    • N-(butan-2-yl)propanamide
    • 5827-73-6
    • AKOS003799310
    • propionic acid N-s-butylamide
    • SCHEMBL875553
    • DB-308479
    • DTXSID30404138
    • Inchi: 1S/C7H15NO/c1-4-6(3)8-7(9)5-2/h6H,4-5H2,1-3H3,(H,8,9)
    • InChI Key: YWXTWKJVVCXINH-UHFFFAOYSA-N
    • SMILES: O=C(CC)NC(C)CC

Computed Properties

  • Exact Mass: 129.11545
  • Monoisotopic Mass: 129.115364102g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 90.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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